ABSTRACTThe effects of drought, salinity, and combined stress on ROS and ROS metabolic physiology and transcriptomics in sweet sorghum seedling leaves were evaluated. The results showed that drought stress had little effect on photosynthesis, while the SOD activity, CAT activity, and the expression of their related genes were elevated in leaves, but no excessive accumulation of O2-, H2O2, or -OH was observed. Under salinity stress, photosynthesis was inhibited, the O2-, H2O2 and -OH contents increased significantly, and the SOD, POD, CAT activities and the expression of their related genes in leaves were elevated. Under combined stress, photosynthesis was significantly inhibited, the highest accumulation of O2-, H2O2 and -OH contents occurred, and the SOD and POD activities and the expression of related genes in leaves were significantly increased, but the CAT was significantly decreased. These results collectively indicate that oxidative damage to sweet sorghum seedling leaves was higher with combined stress than with either drought or salinity stress alone. Under combined stress the SOD and POD activities were increased, but the CAT activity in the AsA-GSH cycle was severely reduced, demonstrating that antioxidant mechanisms in seedlings did not play a normal protective role, leaving the plants severely damaged by oxidative stress.Abbreviations: AsA: Ascorbic acid; APX: Ascorbate peroxidase; CAT: Catalase; Chl a: Chlorophyll a; Chl b: Chlorophyll b; Ci: Intercellular CO2 concentration; DHAR: Dehydroascorbate reductase; DEGs: Differentially expressed genes; DW: Dry weight; ETR: Photosynthetic electron transport rate; FW: Fresh weight; Fv/Fm: Original light energy conversion efficiency; GPX: Glutathione peroxidase; GR: Glutathione reductase; Gs: Stomatal conductance; GSH: Oxidized glutathione; H2O2: Hydrogen peroxide; MDA: Malondialdehyde; MDHAR: Monodehydroascorbate reductase; O2-: Superoxide anion; PCA: Principal component analysis; PCD: Programed cell death; PEG-6000: Polyethylene glycol 6000; POD: Peroxidase; Pn: Photosynthetic rate; Pro: Proline; qRT–PCR: Quantitative real-time PCR; RNA-seq: RNA Sequencing; ROS: Reactive oxygen species; RWC: Relative water content; RMP: Relative membrane permeability; SOD: Superoxide dismutase; SW: Saturation weight; Tr: Transpiration rate; ΦPSII: Actual photochemical efficiency; -OH: Hydroxyl radical

ABSTRACTPhotosynthesis is susceptible in response to nitrogen (N) deficiency. However, the acclimation of shade-tolerant and high-N sensitive species to N deficiency is unclear. Leaf morpho-physiological traits, photosynthetic performance related parameters were examined in a shade-tolerant and high-N sensitive species P. notoginseng grown under different N levels. Lower N content and Chl content were recorded in the N0-grown P. notoginseng. The maximum values of leaf morpho-physiological traits, photosynthetic rate, and photosynthetic N use efficiency (PNUE) were obtained in the N15-grown P. notoginseng. Coefficients for leaf N allocation into the carboxylation and light-harvesting system components in the N0-grown plants were significantly higher than others. N0 and N7.5 plants showed higher K phase. N addition decreased the absorption and capture of the light energy per unit area (ABS/RC and TRO/RC) and non-photochemical quenching (NPQ). Photochemical quenching (qP), electron transport rate (ETR), and effective quantum yield of photosystem II (ϕPSII) were reduced in the N0-grown plants. The reduction of light-harvesting and utilization capacity not only leads to a decrease in PNUE, but also induces the damage of PSII reaction center. Overall, the inhibition of leaf growth and photosynthetic capacity is an essential strategy for high-N sensitive and shade-tolerant plants in response to N deficiency.

ABSTRACTAbiotic stresses lead to excessive crop yield losses and are a major threat to agriculture. It is essential to equip crops with multi-stress tolerance to mitigate the adverse effects of abiotic stressors and meet the demands of the increasing global population. The association between plants and symbiotic microorganisms is involved in key functions at the ecosystem and plant levels, and the application of microbial plant biostimulants (MPBs) is a sustainable strategy to augment plant growth and productivity, even under abiotic stress conditions. Several different microorganisms can be used as MPBs to enhance plant growth and produce progressive and reproducible effects on crops. In the present review, we assessed the current knowledge on the use of MPBs, discuss the diversity and characteristics of MPBs, and provide a meticulous assessment of the possible applications of MPBs in abiotic stress relief in crops.

ABSTRACTWe used chlorophyll fluorescence technology and biochemical methods to analyze the effects of wood vinegar (WV) on the photosynthetic mechanism and reactive oxygen species metabolism of tobacco (Nicotiana tabacum L.) leaves infected by Pseudomonas syringae pv. tabaci (Pst). The results showed that Pst infection reduced the chlorophyll content and the activities of PSII and PSI, which inhibited the normal photosynthesis of tobacco leaves. However, pretreatment with WV alleviated the degradation of chlorophyll. Treatment with WV alleviated the downregulation of core gene expression in PSII and PSI and improved the photosynthetic electron transfer in Pst-infected leaves. The levels of expression of PetE, ATPa and ATPc in the Pst-infected leaves were significantly upregulated when pretreated with WV. Pst infection increased the rate of production of superoxide anions and the contents of hydrogen peroxide. WV pretreatment could eliminate the oxidative damage of Pst-infected leaves by enhancing the activities of peroxidase (POD) and glutathione peroxidase (GPx) and upregulating the levels of expression of the POD2 and GPX2 genes. In conclusion, pretreatment with WV can alleviate the photosynthetic inhibition and oxidative damage of tobacco leaves caused by Pst infection.

ABSTRACTReally Interesting New Gene (RING) proteins are referred to as CHY zinc and ring finger protein (CHYR) members because they have the CHY domain, a type of protein that responds to abiotic stress. However, there are scant data on CHYR members in Phaseolus vulgaris (common bean). This study identified eight CHYR members (PvCHYRs) in the reference genome. A comprehensive analysis was performed to determine function, location, basic information, evolution, motifs, gene structure, cis-acting elements, collinearity, and expression patterns at the seeding stage. The results demonstrated that PvCHYRs might be involved in response to abiotic stressors, whereas some PvCHYRs were screened and can be used as candidate CHYR genes in further research. This study provides a basis for identifying and analyzing PvCHYR members and provides insights for their screening in future research.

ABSTRACTSorghum (Sorghum bicolor (L.) Moench) is an important crop originated in Africa that shows susceptibility to herbivores. In this study, we identified two sorghum genotypes with highly contrasting levels of stem damage caused by the caterpillars of Asian stem borer (Ostrinia furnacalis Guenée). Recombinant inbred lines (RILs) from genetic cross between resistant (BTx623) and susceptible (NOG) sorghum were used to perform a quantitative trait locus (QTL) analysis in the field. Two major QTLs responsible for higher NOG infestation by stem borer in three independent field seasons were detected on chromosomes 7 and 9, interestingly in positions that overlapped with two major QTLs for plant height. As plant height and stem borer damage were highly correlated, we propose that sorghum height-associated morphological or physiological traits could be important for stem borer establishment and/or damage in sorghum.

ABSTRACTThis study assesses the effects of Azotobacter biopriming on the early development of sugar beet. Azotobacter chroococcum F8/2 was screened for plant growth promoting characteristics and biopriming effects were estimated through germination parameters and the structural changes of the root tissues. A. chroococcum F8/2 was characterized as a contributor to nitrogen, iron, and potassium availability, as well as a producer of auxin and 1-aminocyclopropane-1-carboxilic acid deaminase. Applied biopriming had reduced mean germination time by 34.44% and increased vigor I by 90.99% compared to control. Volatile blend comprised 47.67% ethanol, 32.01% 2-methyl-propanol, 17.32% 3-methyl-1-butanol, and a trace of 2,3-butanedione. Root micromorphological analysis of bioprimed sugar beet revealed a considerable increase in primary, secondary xylem area, and vessels size. Obtained results determine A. chroococcum F8/2 as a successful biopriming agent, and active participant in nutrient availability and hormonal status modulation affecting root vascular tissue.

ABSTRACTPlants constantly communicate with coexisting neighbors and adjust their physiological and morphological characteristics, including changes in root system architecture (RSA). Increased or decreased biomass accumulation, horizontal and vertical asymmetric distribution are the main behavioral performances. Some evidence has shown that these performances are associated with plant plasticity such as secretion of root exudates and release of volatile organic compounds (VOCs) and describe the role of common mycorrhizal networks (CMNs) as a communication pathway during belowground interplant interaction. Here, we highlight the direct role of root exudates as cues and signals and the indirect effects via regulating soil nutrients and soil microorganisms of these media in root-root interactions on RSA have been taken into consideration. At last, the existing knowledge gaps and potential research directions have been outlined for a better understanding of plant belowground interactions via RSA.

ABSTRACTA library of natural sesquiterpene and phenolic compounds from Petasites japonicus are being investigated through different computational techniques to study their ability to target BMP. Lipinski rule, ADMET, molecular docking studies and metabolism were used to reach promising candidates with proposed activity against BMP. Four sesquiterpenes (kablicin, petisinol, bakkenolide D and bakkenolide IIIa) and four phenolic compounds exhibited drug-like properties (caffeic acid, petasiphenol, petasitesin A and petasitesin B), so they deserve further clinical exploration as bone loss modulators. The phenolic compounds specially fukinolic acid and petasiphenol showed lower binding energy with both BMPRIA and BMPRII than Icariin agonist and sesquiterpenes. Bakkenolide IIIa showed dual potential on both BMPRIA and BMPRII with binding energies equal – 7.82 and – 9.9 Kcal/mol respectively, which is more better score than Betulinic acid agonist. This research is focusing on plant-human interactions and exploring the ability of plant constituents to modulate a human protein such as BMP.

ABSTRACTTrichoderma spp. are among the most widely used plant beneficial fungi in agriculture. Its interaction with the plant triggers resistance responses by the activation of Induced Systemic Resistance mediated by Jasmonic acid and Ethylene and/or Systemic Acquired Resistance, which involves Salicylic acid, with the consequent control of a wide range of plant parasites. However, the benefit they can confer to plants may be reduced or nullified by environmental conditions or fungal ecological fitness. A novel approach to enhance their effectiveness in plant defense is to combine them with bioactive molecules including plant-derived compounds. Here, we show that plant treatment with Trichoderma afroharzianum (strain T22) and Systemin, a tomato peptide active in triggering plant defense, confers protection against the fungal pathogens Fusarium oxysporum, Botrytis cinerea and the insect pest Tuta absoluta. The observed defensive response was associated with an increase of Jasmonic acid and related metabolites and a decrease of Salicili acid.